Cas no 1807028-75-6 (2-Chloro-3-cyano-6-(difluoromethyl)-4-methoxypyridine)

• Product Name: 2-Chloro-3-cyano-6-(difluoromethyl)-4-methoxypyridine
• CAS No: 1807028-75-6
• MF: C₈H₅ClF₂N₂O
• MW: 218.587907552719
• CID: 4868233
• Update Time: 2025-10-28

2-Chloro-3-cyano-6-(difluoromethyl)-4-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-cyano-6-(difluoromethyl)-4-methoxypyridine

• Inchi： 1S/C8H5ClF2N2O/c1-14-6-2-5(8(10)11)13-7(9)4(6)3-12/h2,8H,1H3
• InChI Key： VZTUPTSFRVAEMU-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)C(=CC(C(F)F)=N1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 243
• XLogP3: 2.2
• Topological Polar Surface Area: 45.9

Additional information on 2-Chloro-3-cyano-6-(difluoromethyl)-4-methoxypyridine

Introduction to 2-Chloro-3-cyano-6-(difluoromethyl)-4-methoxypyridine (CAS No. 1807028-75-6)

2-Chloro-3-cyano-6-(difluoromethyl)-4-methoxypyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1807028-75-6, is a significant compound in the realm of pharmaceutical and agrochemical research. This heterocyclic pyridine derivative exhibits a unique structural framework that makes it a valuable intermediate in the synthesis of various biologically active molecules. The presence of multiple functional groups, including a chloro substituent, a cyano group, a difluoromethyl moiety, and a methoxy group, contributes to its diverse reactivity and potential applications.

The compound's molecular structure is characterized by a pyridine core, which is a common scaffold in many pharmacologically relevant molecules. The pyridine ring itself is electron-deficient due to the presence of the nitrogen atom, which can engage in hydrogen bonding and coordinate with metal ions, making it an attractive component in drug design. The electron-withdrawing nature of the cyano group and the electron-donating effect of the methoxy group further modulate the electronic properties of the molecule, influencing its interactions with biological targets.

2-Chloro-3-cyano-6-(difluoromethyl)-4-methoxypyridine has garnered attention in recent years due to its potential as a building block in the development of novel therapeutic agents. The chloro substituent, for instance, can be readily functionalized through nucleophilic aromatic substitution reactions, allowing for the introduction of additional pharmacophores. Similarly, the cyano group can undergo reduction to form an amine or participate in condensation reactions to form more complex structures. The difluoromethyl group is particularly interesting because fluorine atoms can enhance metabolic stability and binding affinity towards biological targets.

Recent studies have highlighted the utility of this compound in the synthesis of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. Kinases are enzymes that play a key role in cell signaling pathways, and their overactivity or dysregulation is often associated with disease states. By designing molecules that selectively inhibit specific kinases, researchers can develop targeted therapies with improved efficacy and reduced side effects. The structural features of 2-Chloro-3-cyano-6-(difluoromethyl)-4-methoxypyridine make it an excellent candidate for such applications.

In addition to its role in kinase inhibition, this compound has also been explored as a precursor in the synthesis of agrochemicals. The agrochemical industry continually seeks novel compounds that can protect crops from pests and diseases while minimizing environmental impact. Pyridine derivatives are well-known for their bioactivity against various plant pathogens, and 2-Chloro-3-cyano-6-(difluoromethyl)-4-methoxypyridine offers a versatile platform for developing next-generation pesticides.

The synthesis of 2-Chloro-3-cyano-6-(difluoromethyl)-4-methoxypyridine typically involves multi-step organic transformations starting from commercially available pyridine derivatives. Key steps often include chlorination, cyanation, fluorination, and methylation reactions. Each step must be carefully optimized to ensure high yield and purity, as impurities can significantly affect downstream applications.

The compound's stability under various conditions is another critical factor to consider. It must remain stable during storage and transportation to maintain its integrity for subsequent synthetic steps or biological testing. Additionally, its solubility profile can influence its applicability in different reaction systems; thus, solubility enhancements may be necessary depending on the intended use.

From a computational chemistry perspective, understanding the electronic structure and reactivity of 2-Chloro-3-cyano-6-(difluoromethyl)-4-methoxypyridine is essential for rational drug design. Advanced computational methods such as density functional theory (DFT) can provide insights into how this molecule interacts with biological targets at an atomic level. These insights can guide medicinal chemists in designing analogs with improved properties.

The growing interest in green chemistry has also influenced how this compound is synthesized and utilized. Researchers are increasingly focusing on developing sustainable synthetic routes that minimize waste and reduce environmental impact. This includes exploring catalytic methods that improve efficiency and using renewable feedstocks where possible.

In conclusion,2-Chloro-3-cyano-6-(difluoromethyl)-4-methoxypyridine (CAS No. 1807028-75-6) is a multifaceted compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features make it a valuable intermediate for synthesizing biologically active molecules targeting various diseases. As research continues to uncover new uses for this compound, it will undoubtedly play an important role in advancing chemical biology and drug discovery efforts worldwide.